Lysino Norleucine Disodium Salt

• Molecular Formula: C₁₂H₂₃N₃Na₂O₄
• Molecular Weight: 319.31
• Synonyms: N6-[(5S)-5-Amino-5-carboxypentyl]-L-lysine Disodium Salt; 6,6’-Iminodi-L-norleucine Disodium Salt; Lysinonorleucine Disodium Salt

Description

Lysino Norleucine Disodium Salt (CAS: 25612-46-8) is a synthetic amino acid derivative structurally related to lysine, featuring a norleucine backbone with two sodium counterions. The compound’s disodium salt formulation suggests enhanced solubility in aqueous environments compared to its free acid form, a characteristic critical for laboratory handling and experimental reproducibility.

Comparison with Similar Compounds

Comparison with Similar Compounds

Lysino Norleucine Disodium Salt belongs to a broader class of sodium salts derived from amino acids or biologically active molecules. Below is a comparative analysis with structurally or functionally related compounds, supported by evidence-based data.

Ethylenediaminetetraacetic Acid (EDTA) Disodium Salt Dihydrate

• CAS : 6381-92-6
• Molecular Formula : C₁₀H₁₄N₂Na₂O₈·2H₂O
• Molecular Weight : 372.24 g/mol
• Key Features :
  • Chelating agent with four carboxylate groups, enabling strong binding to divalent cations (e.g., Ca²⁺, Mg²⁺) .
  • Melting point: 252°C; purity: 99.0–101.0% (Certified ACS grade) .
  • Applications: Used in molecular biology to inhibit nucleases and proteases, and in industrial processes for metal ion sequestration.

Comparison: Unlike this compound, EDTA’s functionality stems from its polycarboxylate structure, which lacks amino groups but excels in metal chelation. This makes EDTA unsuitable for applications requiring amino acid-based interactions but superior in stabilizing buffer systems .

Chromotropic Acid Disodium Salt Dihydrate

• Key Features :
  • Aromatic sulfonate derivative used as a colorimetric reagent for detecting formaldehyde and nitrate .
  • Market data indicate its prominence in analytical chemistry, with a projected growth rate influenced by environmental testing demand .

Comparison: Chromotropic Acid Disodium Salt’s aromatic sulfonate groups contrast sharply with Lysino Norleucine’s aliphatic amino acid structure. Its primary role in spectrophotometric assays diverges from the presumed biochemical research applications of Lysino Norleucine .

Calcium Lysinate

• CAS : 6150-68-1
• Molecular Formula : 2C₆H₁₃N₂O₂·Ca
• Key Features: Calcium salt of L-lysine, used in nutritional supplements and pharmaceuticals for calcium fortification . SMILES notation confirms a 2:1 lysine-to-calcium ratio, contrasting with Lysino Norleucine’s disodium formulation .

Comparison: The substitution of sodium with calcium alters solubility and bioavailability. Calcium Lysinate’s application in nutrition contrasts with Lysino Norleucine’s likely role in experimental biochemistry .

Inosine 5'-Monophosphate Disodium Salt Hydrate

• CAS : 4691-65-0
• Key Features :
  • Nucleotide derivative involved in purine metabolism and flavor enhancement in food science .
  • Safety data sheets highlight its stability in hydrated form and 100% purity in commercial preparations .

Comparison: While both compounds are disodium salts, Inosine 5'-Monophosphate’s nucleotide backbone and role in metabolic pathways differ fundamentally from Lysino Norleucine’s amino acid-based structure .

Glucose-6-Phosphate (G6P) and Glucose-1-Phosphate (G1P) Disodium Salts

• Key Features :
  • G6P and G1P disodium salts exhibit distinct Raman spectra due to phosphate group positioning. G6P shows bands at 420, 500, and 820 cm⁻¹, while G1P has a singular band at 845 cm⁻¹ .
  • These spectral differences enable precise identification in glycogenesis studies .

Comparison: Like this compound, G6P and G1P are sodium salts of biologically relevant molecules. However, their phosphate groups and carbohydrate backbones contrast with Lysino Norleucine’s amino acid-derived structure. Raman spectroscopy could similarly differentiate Lysino Norleucine from analogs based on functional group vibrations .

Data Table: Comparative Analysis of Disodium Salts and Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Applications	Distinguishing Features
This compound	25612-46-8	Not Available	Not Available	Biochemical research	Amino acid derivative with norleucine backbone
EDTA Disodium Salt Dihydrate	6381-92-6	C₁₀H₁₄N₂Na₂O₈·2H₂O	372.24	Metal chelation, buffer stabilization	Polycarboxylate structure, high melting point
Chromotropic Acid Disodium Salt	Not Provided	Not Available	Not Available	Colorimetric assays	Aromatic sulfonate, detects formaldehyde
Calcium Lysinate	6150-68-1	2C₆H₁₃N₂O₂·Ca	Not Available	Nutritional supplements	Calcium counterion, 2:1 lysine-to-calcium ratio
Inosine 5'-Monophosphate Disodium	4691-65-0	Not Available	Not Available	Purine metabolism, food flavoring	Nucleotide backbone, hydrate stability
Glucose-6-Phosphate Disodium Salt	Not Provided	Not Available	Not Available	Glycogenesis studies	Phosphate at C6, Raman bands at 420–976 cm⁻¹